Cas no 1698633-57-6 (4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine)
4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
- EN300-1108609
- 1698633-57-6
- 1H-Pyrazol-3-amine, 4-chloro-1-[2-(1-pyrrolidinyl)ethyl]-
- 4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine
-
- Inchi: 1S/C9H15ClN4/c10-8-7-14(12-9(8)11)6-5-13-3-1-2-4-13/h7H,1-6H2,(H2,11,12)
- InChI Key: ZADXDFRHZNXHLA-UHFFFAOYSA-N
- SMILES: N1(CCN2CCCC2)C=C(Cl)C(N)=N1
Computed Properties
- Exact Mass: 214.0985242g/mol
- Monoisotopic Mass: 214.0985242g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 47.1Ų
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 361.6±32.0 °C(Predicted)
- pka: 9?+-.0.20(Predicted)
4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1108609-0.05g |
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine |
1698633-57-6 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1108609-0.1g |
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine |
1698633-57-6 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1108609-0.25g |
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine |
1698633-57-6 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1108609-0.5g |
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine |
1698633-57-6 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1108609-1.0g |
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine |
1698633-57-6 | 1g |
$1057.0 | 2023-06-10 | ||
| Enamine | EN300-1108609-2.5g |
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine |
1698633-57-6 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1108609-5.0g |
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine |
1698633-57-6 | 5g |
$3065.0 | 2023-06-10 | ||
| Enamine | EN300-1108609-10.0g |
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine |
1698633-57-6 | 10g |
$4545.0 | 2023-06-10 | ||
| Enamine | EN300-1108609-1g |
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine |
1698633-57-6 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1108609-5g |
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine |
1698633-57-6 | 95% | 5g |
$2443.0 | 2023-10-27 |
4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine
Chemical Profile of 4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine (CAS No. 1698633-57-6)
4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine, identified by its CAS number 1698633-57-6, is a heterocyclic compound featuring a pyrazole core substituted with a chloro group, an ethyl chain linked to a pyrrolidine ring, and an amine functional group. This molecular structure positions it as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules targeting neurological and inflammatory pathways.
The compound's unique scaffold, combining the pyrazole and pyrrolidine moieties, has garnered attention in medicinal chemistry due to its potential to modulate enzyme activity and receptor binding. Pyrazole derivatives are well-documented for their role in drug discovery, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer effects. The presence of the chloro substituent enhances electrophilicity, making it a valuable precursor for further functionalization via nucleophilic substitution reactions.
The ethyl chain bridging the pyrrolidine and pyrazole rings contributes to the compound's conformational flexibility, which is critical for optimizing binding affinity to biological targets. This structural feature allows for fine-tuning of pharmacokinetic properties, including solubility and metabolic stability. Recent studies have highlighted the significance of such constrained aliphatic linkers in enhancing drug-like characteristics.
In the context of contemporary pharmaceutical research, 4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine has been explored as a building block for synthesizing novel therapeutic agents. For instance, its derivatives have shown promise in preclinical models as modulators of Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. The pyrazole ring's ability to engage with hydrogen bond networks in protein active sites further underscores its utility in designing targeted interventions.
Moreover, the compound's amine functionality serves as a handle for diversification through reductive amination or coupling reactions with carboxylic acids via amide bond formation. Such transformations are pivotal in generating libraries of analogs for high-throughput screening (HTS). The growing emphasis on structure-based drug design has prompted researchers to investigate how modifications at the pyrrolidine-pyrazole junction influence overall potency and selectivity.
Advances in computational chemistry have enabled the rapid prediction of binding modes for this class of molecules. Molecular docking studies indicate that the chloro-substituted pyrazole moiety can interact with aromatic pockets in protein targets, while the pyrrolidine ring stabilizes interactions through polar interactions with backbone amides. These insights have guided synthetic strategies aimed at maximizing bioactivity while minimizing off-target effects.
The agrochemical sector has also shown interest in derivatives of 4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine, leveraging its heterocyclic framework to develop novel pesticides with improved efficacy and environmental safety profiles. The compound's ability to cross biological membranes suggests potential applications in systemic crop protection agents. Regulatory agencies continue to evaluate such derivatives for compliance with safety standards, ensuring that their use aligns with sustainable agricultural practices.
Recent patents highlight innovative synthetic routes to this core structure, emphasizing green chemistry principles such as catalytic hydrogenation and solvent-free reactions. These methods not only improve yield but also reduce waste generation, aligning with global efforts toward sustainable pharmaceutical manufacturing. The scalability of these processes is critical for transitioning promising candidates into clinical development pipelines.
The compound's thermal stability has been assessed through differential scanning calorimetry (DSC), revealing a melting point consistent with solid-state intermediates suitable for formulation into tablets or capsules. Excipient compatibility studies indicate that it pairs well with common pharmaceutical excipients without significant degradation over storage periods under recommended conditions.
Future research directions may explore the incorporation of fluorine or other halogen atoms at strategic positions within the molecule to enhance metabolic stability or binding affinity. Such modifications are often employed to prolong half-life while maintaining therapeutic efficacy—a key consideration in drug development.
1698633-57-6 (4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)